Cas no 21324-99-2 (2-(Dibenzb,eoxepin-11(6H)-ylidene)acetaldehyde)

• Product name: 2-(Dibenzb,eoxepin-11(6H)-ylidene)acetaldehyde
• CAS No: 21324-99-2
• MF: C₁₆H₁₂O₂
• MW: 236.265284538269
• CID: 1400266
• PubChem ID: 6442372

2-(Dibenzb,eoxepin-11(6H)-ylidene)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (2E)-dibenzo[b,e]oxepin-11(6H)-ylideneethanal
• (2E)-2-(6H-benzo[c][1]benzoxepin-11-ylidene)acetaldehyde
• 2-?(Dibenz[b,?e]?oxepin-?11(6H)?-?ylidene)?acetaldehyde
• 2-(Dibenz[b,e]oxepin-11(6H)-ylidene)acetaldehyde
• 21324-99-2
• (2E)-Dibenzo(b,e)oxepin-11(6H)-ylideneethanal
• 2-(Dibenzb,eoxepin-11(6H)-ylidene)acetaldehyde

• Inchi： InChI=1S/C16H12O2/c17-10-9-14-13-6-2-1-5-12(13)11-18-16-8-4-3-7-15(14)16/h1-10H,11H2/b14-9+
• InChI Key： GUWIOJGGEMLEBT-NTEUORMPSA-N
• SMILES： C1C2=CC=CC=C2C(=CC=O)C3=CC=CC=C3O1

Computed Properties

• Exact Mass: 236.08376
• Monoisotopic Mass: 236.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Dibenzoxepines